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Compound of Interest

Compound Name: 3,4-Diethyl-3,4-dinitrohexane
CAS No.: 117132-55-5
Cat. No.: B14291967
Get Quote
. J

Executive Summary & Chemical Identity

3,4-Diethyl-3,4-dinitrohexane (CAS: 117132-55-5) is a highly substituted nitroalkane dimer
characterized by significant steric strain and a weak central carbon-carbon (C—-C) bond.[1][2]
Structurally, it is the dimer of the 3-nitropentane radical. Its utility lies primarily in its ability to
undergo homolytic cleavage at moderate temperatures, making it a valuable radical initiator
and a model compound for studying bond dissociation energies (BDE) in energetic materials.

Chemical Identity Table
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Property Detail

IUPAC Name 3,4-Diethyl-3,4-dinitrohexane
Common Reference Dimer of 3-nitropentane; DEDNH
CAS Registry Number 117132-55-5

Molecular Formula

Molecular Weight 232.28 g/mol
SMILES CCcC(co)(c(ceyco)o-nio]
Structure Class Vicinal Dinitroalkane; Tertiary Nitro Compound

Physicochemical Properties

The physicochemical profile of 3,4-Diethyl-3,4-dinitrohexane is dominated by the repulsive
interactions between the two bulky tertiary nitro groups.

Quantitative Data Profile

Note: Specific experimental values for the diethyl variant are sparse in open literature; values
marked with () are predicted based on the homologous series (e.g., 3,4-dimethyl-3,4-
dinitrohexane).*
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Parameter Value /| Range Context

Crystalline nature expected

Physical State Solid / Low-melting Solid
due to symmetry.
] ] ] Comparable to dimethyl
Melting Point ~50-70 °C (Predicted*)
analog (58.5 °C).
- ) Thermal instability precludes
Boiling Point Decomposes -
standard boiling.
High density typical of
Density ~1.15-1.20 g/cm3 I ) .y yF_)
polynitroaliphatics.
Highly lipophilic; insoluble in
LogP (Octanol/Water) ~3.5-4.0

water.

. . Extremely weak central bond
Bond Dissociation Energy (C—

o) ~40-45 kcal/mol (Standard C—-C is ~85
kcal/mol).
. ) Soluble in DCM, Acetone,
Solubility High

Ether, Toluene.

Structural Analysis
The molecule possesses a
or

symmetry depending on the conformer. The central C3—C4 bond is elongated due to the
electron-withdrawing nature of the nitro groups and the steric repulsion between the four ethyl
groups. This "pre-activated" state is responsible for its reactivity.

Synthesis Protocol: Oxidative Coupling

The most reliable synthesis of 3,4-Diethyl-3,4-dinitrohexane is the oxidative dimerization of
the 3-nitropentane anion (nitronate). This process mimics the biological oxidative stress
mechanisms often studied in drug development (radical coupling).

Reagents
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Precursor: 3-Nitropentane.[1][3][4]
Base: Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) (20% aq. solution).
Oxidant: Potassium Ferricyanide (

) or Ammonium Persulfate (

).

Solvent: Water/Dichloromethane biphasic system or Ethanol/\Water.

Step-by-Step Methodology

Nitronate Formation: Dissolve 3-nitropentane (1.0 eq) in a cooled (0°C) solution of NaOH
(1.1 eq). Stir for 30 minutes to ensure complete deprotonation, forming the soluble sodium
nitronate salt.

o Checkpoint: The solution should turn yellow/orange, indicating nitronate formation.
Oxidative Coupling: Add the oxidant solution (e.g.,

, 1.1 eq) dropwise to the nitronate solution while maintaining the temperature below 10°C.

o Mechanism:[5][6][7] The oxidant removes one electron from the nitronate anion,
generating the neutral 3-nitropentyl radical. Two radicals instantly recombine to form the
dimer.

Workup: The product will precipitate or oil out of the aqueous phase. Extract with
Dichloromethane (

). Wash the organic layer with water and brine.

Purification: Dry over anhydrous

and concentrate in vacuo at low temperature (<30°C) to avoid decomposition. Recrystallize
from cold ethanol or hexane.

Synthesis Workflow Diagram
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Caption: Oxidative coupling pathway transforming 3-nitropentane into its dimer via a radical
mechanism.

Stability & Reactivity: The Homolysis Mechanism

The defining characteristic of 3,4-Diethyl-3,4-dinitrohexane is the weakness of the central C—
C bond. This property is critical for its application as a radical initiator.

Thermal Decomposition
Upon heating (typically >80°C), the molecule undergoes homolytic cleavage.

The resulting tertiary nitroalkyl radicals are stable enough to initiate polymerization or react with
radical scavengers, but too sterically hindered to easily recombine, shifting the equilibrium
toward dissociation at elevated temperatures.

Reactivity Profile

o Radical Initiation: Acts as a source of carbon-centered radicals.
o Elimination: Under basic conditions, it may undergo elimination of

to form nitro-olefins, though the dimer structure resists this more than the monomer.

e Reduction: Can be reduced to the corresponding diamine (3,4-diethyl-3,4-diaminohexane)
using

/Raney Nickel, a potential precursor for sterically hindered polyamides.

Homolysis Pathway Diagram
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Caption: Thermal homolysis mechanism generating reactive nitroalkyl radicals.

Applications & Safety
Applications

+ Radical Initiator: Used in the polymerization of styrene and acrylates where controlled radical
release is required.

* Energetic Plasticizer: Investigated as an additive in solid propellants to modify burn rates,
though its thermal stability limits high-temperature use.

* Mechanistic Probe: Used in physical organic chemistry to determine the "Cage Effect" in
solvent viscosity studies.

Safety & Toxicology[9][10][11]
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» Explosion Hazard: Like all polynitro compounds, it possesses intrinsic energy. While less
sensitive than TNT, it should be treated as a potential explosive.[8] Do not heat in a closed
system.

» Toxicity: Nitroalkanes are generally toxic. Absorption through skin is possible. Standard PPE
(gloves, goggles, fume hood) is mandatory.

o Storage: Store below 20°C to prevent slow thermal decomposition and pressure buildup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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